1-Methyl-5-(4-phenylpiperazin-1-yl)-1H-pyrazol-4-carbaldehyde

• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol
• IUPAC Name: 1-methyl-5-(4-phenylpiperazin-1-yl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C15H18N4O/c1-17-15(13(12-20)11-16-17)19-9-7-18(8-10-19)14-5-3-2-4-6-14/h2-6,11-12H,7-10H2,1H3
• InChI Key: XJVMCVHEQBKWQB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C=O)N2CCN(CC2)C3=CC=CC=C3

Description

1-Methyl-5-(4-phenylpiperazin-1-yl)-1H-pyrazol-4-carbaldehyde is a useful research compound. Its molecular formula is C15H18N4O and its molecular weight is 270.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1-phenylpiperazine (3.40 g), 5-[(4-chlorobenzyl)oxy]-1-methyl-1H-pyrazol-4-carbaldehyde (600 mg), triethylamine (1.20 mL) and dimethylformamide (7.0 mL) was stirred at 120° C. for 8 hours, and then at a room temperature for 17 hours. Thereafter, the reaction solution was concentrated under a reduced pressure, and water was then added thereto. The obtained mixture was extracted with ethyl acetate. The organic layer was washed with water and a saturated saline, and was then dried over anhydrous sodium sulfate, followed by vacuum concentration. The residue was purified by column chromatography (silica gel cartridge, hexane:ethyl acetate=80:20 to 10:90), so as to obtain the title compound (669 mg) in the form of a light yellow solid.